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Compound of Interest

Compound Name: 5-Hexen-3-one

Cat. No.: B3050204 Get Quote

Technical Guide: Physical Properties of 5-Hexen-
3-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 5-Hexen-3-
one, specifically its boiling point and density. This document outlines the experimentally

determined values for these properties and provides detailed protocols for their measurement,

ensuring accurate and reproducible results in a laboratory setting.

Core Physical Properties
The physical characteristics of a compound are critical for its identification, purification, and

handling in research and development. 5-Hexen-3-one, a ketone with the molecular formula

C₆H₁₀O, possesses the following key physical properties:

Physical Property Value

Boiling Point 124.0-124.2 °C

Density 0.84976 g/cm³
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Accurate determination of physical properties is fundamental to chemical analysis. The

following sections detail standard laboratory protocols for measuring the boiling point and

density of a liquid sample such as 5-Hexen-3-one.

Determination of Boiling Point (Micro-Boiling Point
Method)
This method is suitable for small sample volumes and provides a reasonably accurate

measurement of the boiling point.

Apparatus:

Small test tube (e.g., 150mm diameter)

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., MelTemp apparatus, oil bath, or heating block)[1]

Pasteur pipette

Procedure:

Sample Preparation: Using a Pasteur pipette, introduce approximately 0.5 mL of the liquid

sample (5-Hexen-3-one) into the small test tube.[2]

Capillary Insertion: Place the sealed-end capillary tube into the test tube with the open end

submerged in the liquid.

Apparatus Setup: Secure the test tube to a thermometer, ensuring the bottom of the test tube

is level with the thermometer bulb. Immerse the assembly in a heating bath.

Heating: Gently heat the apparatus. As the temperature rises, air trapped in the capillary

tube will be expelled, seen as a slow stream of bubbles.[2][3]

Observation: Continue heating until a rapid and continuous stream of bubbles emerges from

the capillary tube. This indicates the liquid has reached its boiling point.[2][3]
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Temperature Reading: Stop heating and allow the apparatus to cool slightly. The boiling point

is the temperature at which the stream of bubbles stops and the liquid begins to be drawn up

into the capillary tube.[2]

Record: Record the temperature at this point. For accuracy, it is advisable to repeat the

measurement.

Determination of Density
The density of a liquid can be determined by accurately measuring its mass and volume.[4]

Apparatus:

Digital balance

Volumetric flask or a precise measuring cylinder/pipette[4][5]

Beaker

Procedure:

Measure Mass of Empty Container: Place a clean, dry measuring cylinder on the digital

balance and tare the balance to zero.[4]

Measure Volume of Liquid: Carefully transfer a known volume of 5-Hexen-3-one into the

measuring cylinder. Read the volume from the bottom of the meniscus at eye level to avoid

parallax error.[4]

Measure Mass of Liquid and Container: Place the measuring cylinder containing the liquid

back on the tared balance and record the mass of the liquid.

Calculate Density: Use the formula: Density (ρ) = Mass (m) / Volume (V).[4] The units will

typically be in g/mL or g/cm³.

Repeat for Accuracy: Repeat the measurement multiple times and calculate the average to

ensure the reliability of the result.[4]
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The following diagram illustrates the logical workflow for the physical characterization of an

unknown liquid sample, incorporating the determination of boiling point and density as key

identification steps.

Physical Characterization Workflow

Liquid Sample

Purification (e.g., Distillation)

Density Measurement Boiling Point Measurement Spectroscopic Analysis (e.g., IR, NMR)

Data Analysis and Comparison

Compound Identification

Click to download full resolution via product page

Caption: Workflow for the physical and chemical characterization of a liquid sample.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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